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Audience: Researchers, scientists, and drug development professionals.

Introduction Liposomes are spherical vesicles composed of one or more phospholipid bilayers,
which have been extensively utilized as versatile drug delivery systems.[1][2][3] Their structure
allows for the encapsulation of both hydrophilic drugs within the aqueous core and hydrophobic
drugs within the lipid bilayer.[4][5] This unique capability, combined with their biocompatibility
and biodegradability, makes them highly attractive for improving the therapeutic index of
various drugs. Liposomal formulations can enhance drug solubility, protect drugs from
degradation, prolong circulation half-life, and facilitate targeted delivery to specific tissues,
thereby increasing efficacy while reducing systemic toxicity. Since the approval of the first
liposomal drug, Doxil®, in 1995, numerous liposomal products have entered the market for a
range of applications, including cancer therapy, antifungal treatments, and vaccines.

Visualizing the Liposome Structure

Liposomes are fundamentally composed of phospholipids and often include cholesterol to
modulate membrane fluidity and stability. Their amphiphilic nature allows them to encapsulate a
wide variety of therapeutic agents.
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1. Lipid Dissolution

Dissolve lipids (e.g., DSPC, Cholesterol)
in organic solvent (e.g., Chloroform)

2. Solvent Evaporation
(Thin Film Formation)

Use rotary evaporator
o form a thin lipid film

[3. Vacuum Drying}

emove residual solvent
nder vacuum overnight

)

dd aqueous buffer (containing hydrophilic drug)
and hydrate above lipid Tc

5. Sizing
(Sonication/Extrusion)

omogenize vesicle size
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Liposome Suspension
(Encapsulated + Free Drug)
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dialysis, or centrifugation \(e.g., Triton X-100, Methanol)
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Analyze the filtrate/dialysate | 2a. Quantify Total Drug
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E% = [(Total Drug - Free Drug) / Total Drug] x 100

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Passive Targeting (EPR Effect)

Active Targeting

Key

Stealth Liposome (PEGylated) Targeted Liposome (with Ligands) @

Stealth
Liposome

Targeted
Liposome

igand Binding

ong Circulation
Receptor
Leaky Vasculature ~ Tumor Tissue
Target Cell
A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11933073#application-of-liposomes-in-drug-delivery-
systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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